(R)-1-Amino-3,3-dimethylbutan-2-ol hydrochloride

• IUPAC Name: (2R)-1-amino-3,3-dimethylbutan-2-ol;hydrochloride
• InChI: InChI=1S/C6H15NO.ClH/c1-6(2,3)5(8)4-7;/h5,8H,4,7H2,1-3H3;1H/t5-;/m0./s1
• InChI Key: LLQYKTKSFRTTJA-JEDNCBNOSA-N
• Canonical SMILES: CC(C)(C)C(CN)O.Cl
• Isomeric SMILES: CC(C)(C)[C@H](CN)O.Cl
• Molecular Formula: C6H16ClNO
• Molecular Weight: 153.65 g/mol
• CAS RN: 2089245-23-6

Description

(R)-1-Amino-3,3-dimethylbutan-2-ol hydrochloride, also known as L-ADB-H, is a chiral amino alcohol that has been widely used in scientific research. Its unique stereochemistry and structure make it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Scientific Research Applications

Asymmetric Ethylation Catalyst

(R)-1-Amino-3,3-dimethylbutan-2-ol hydrochloride has been utilized as a catalyst in asymmetric ethylation. A study by Hoard, Moher, and Turpin (1999) described its application in the asymmetric ethylation of trans-crotonaldehyde to produce trans-(S)-4-hexen-3-ol. This research highlights the impact of catalyst enantiopurity and loading on product yield and purity, providing optimized conditions for reaction scale-up (Hoard, Moher, & Turpin, 1999).

Solid-State Polymorphism Study

The compound has also been studied for its role in solid-state polymorphism. Carignani et al. (2018) investigated the dynamics of dimethylbutanols, including 3,3-dimethylbutan-2-ol, in various solid states. Their research provided insights into the molecular motions and self-diffusion in different phases, highlighting significant changes in dynamic behavior across phase transitions (Carignani et al., 2018).

Application in Homogeneous Catalysis

In the field of catalysis, Li, Widjaja, and Garland (2003) explored the use of 3,3-dimethylbut-1-ene, a related compound, in the homogeneous rhodium-catalyzed hydroformylation process. Their research involved in situ spectroscopic data analysis to understand the interaction of various species, including the reactant 3,3-dimethylbut-1-ene, during the catalytic process (Li, Widjaja, & Garland, 2003).

Chemoenzymatic Synthesis

Another application is found in the chemoenzymatic synthesis of chiral amines. Iwasaki et al. (2005) demonstrated the use of Arthrobacter sp. KNK168, which exhibits (R)-enantioselective transaminase activity, to convert prochiral ketones into corresponding chiral (R)-amines. This study is a significant contribution to the synthesis of chiral compounds, including derivatives of dimethylbutanols (Iwasaki et al., 2005).